Cas no 1251585-38-2 (N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 1251585-38-2
• MF: C₁₈H₁₅BrFN₃O₂
• MW: 404.233006715775
• CID: 5394991
• Update Time: 2025-05-26

N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxamide
• N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C18H15BrFN3O2/c1-3-23-9-13(16(24)12-6-4-10(2)21-17(12)23)18(25)22-15-7-5-11(19)8-14(15)20/h4-9H,3H2,1-2H3,(H,22,25)
• InChI Key： XVMCVVCOEQAESB-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC(C)=N2)C(=O)C(C(NC2=CC=C(Br)C=C2F)=O)=C1

Additional information on N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1251585-38-2, known as N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a naphthyridine core substituted with various functional groups, including a bromo group, a fluoro group, and an ethyl and methyl substituent. The presence of these groups imparts unique chemical and physical properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of targeted therapies for cancer and other chronic diseases. The naphthyridine core is known for its ability to interact with biological targets such as kinases and proteases, which are critical in disease progression. The substitution pattern of the molecule further enhances its bioactivity by improving solubility and stability in physiological conditions. For instance, the bromo and fluoro groups contribute to the molecule's lipophilicity, while the ethyl and methyl substituents enhance its ability to penetrate cellular membranes.

One of the most notable advancements in the study of this compound involves its role in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have found that the carboxamide group in the molecule plays a crucial role in binding to these enzymes, thereby preventing their pathological activity. This discovery has opened new avenues for the development of therapeutic agents that can effectively manage these debilitating conditions.

In addition to its biological applications, this compound has also been explored for its potential in materials science. The naphthyridine framework is known for its aromatic stability and conjugation properties, which make it suitable for use in organic electronics and optoelectronic devices. Recent research has demonstrated that derivatives of this compound can be used as semiconducting materials in thin-film transistors (TFTs), offering improved charge transport properties compared to traditional materials.

The synthesis of N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. Key steps include the formation of the naphthyridine core through cyclization reactions and subsequent substitution reactions to introduce the functional groups. The use of modern catalysts and reaction media has significantly improved the yield and purity of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity profiles. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its impact on ecosystems. Regulatory agencies have also expressed interest in this compound due to its potential for widespread use in both medical and industrial applications.

In conclusion, N-(4-bromo-2-fluorophenyl)-1-ethyl-7-methyl